Cas no 1235052-52-4 (3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(2,3-dimethoxyphenyl)urea)

• Product Name: 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(2,3-dimethoxyphenyl)urea
• CAS No: 1235052-52-4
• MF: C₁₈H₂₇N₃O₅S
• MW: 397.489083528519
• CID: 6039496
• PubChem ID: 49692391
• Update Time: 2025-05-23

3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(2,3-dimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(2,3-dimethoxyphenyl)urea
• 1-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-3-(2,3-dimethoxyphenyl)urea
• AKOS024492551
• 1-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-3-(2,3-dimethoxyphenyl)urea
• F5033-7099
• 1235052-52-4
• VU0631723-1
• 3-{[1-(cyclopropanesulfonyl)piperidin-4-yl]methyl}-1-(2,3-dimethoxyphenyl)urea

• Inchi： 1S/C18H27N3O5S/c1-25-16-5-3-4-15(17(16)26-2)20-18(22)19-12-13-8-10-21(11-9-13)27(23,24)14-6-7-14/h3-5,13-14H,6-12H2,1-2H3,(H2,19,20,22)
• InChI Key： WGFUSSKDZKMGQA-UHFFFAOYSA-N
• SMILES： N(CC1CCN(S(C2CC2)(=O)=O)CC1)C(NC1=CC=CC(OC)=C1OC)=O

Computed Properties

• Exact Mass: 397.16714214g/mol
• Monoisotopic Mass: 397.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}-1-(2,3-dimethoxyphenyl)urea

Introduction to 3-{1-(cyclopropanesulfonylpiperidin-4-ylmethyl)}-1-(2,3-dimethoxyphenyl)urea (CAS No: 1235052-52-4)

3-{1-(cyclopropanesulfonylpiperidin-4-ylmethyl)}-1-(2,3-dimethoxyphenyl)urea, identified by its CAS number 1235052-52-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule exhibits a unique structural framework that combines a cyclopropanesulfonyl group with a piperidine ring, further substituted with a 2,3-dimethoxyphenyl moiety and a urea functional group. The presence of these distinct chemical features makes it a promising candidate for further investigation in the development of novel therapeutic agents.

The cyclopropanesulfonyl group is known for its ability to enhance the binding affinity and selectivity of molecules towards biological targets. This structural motif has been widely explored in medicinal chemistry due to its versatility in modulating pharmacokinetic properties and improving drug-like characteristics. In contrast, the piperidine ring is a common pharmacophore found in many bioactive compounds, contributing to favorable solubility and metabolic stability. The combination of these elements in 3-{1-(cyclopropanesulfonylpiperidin-4-ylmethyl)}-1-(2,3-dimethoxyphenyl)urea suggests potential applications in targeting various biological pathways.

The 2,3-dimethoxyphenyl substituent adds another layer of complexity to the molecule, influencing its electronic properties and interactions with biological targets. This aromatic ring system is often employed in drug design to enhance binding affinity and metabolic stability. The urea functional group, located at the C1 position, serves as a key pharmacophore that can engage in hydrogen bonding interactions with biological targets, further contributing to the compound's efficacy.

In recent years, there has been growing interest in the development of molecules that target emerging therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. The structural features of 3-{1-(cyclopropanesulfonylpiperidin-4-ylmethyl)}-1-(2,3-dimethoxyphenyl)urea make it a compelling candidate for investigating its potential applications in these fields. For instance, the cyclopropanesulfonyl group has been shown to interact with enzymes involved in cancer cell proliferation, while the piperidine ring and urea moiety can modulate inflammatory pathways.

The synthesis of 3-{1-(cyclopropanesulfonylpiperidin-4-ylmethyl)}-1-(2,3-dimethoxyphenyl)urea involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the introduction of the cyclopropanesulfonyl group onto the piperidine ring followed by functionalization with the 2,3-dimethoxyphenyl strong> moiety and finally the incorporation of the urea group. Advanced techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are often employed to achieve regioselective transformations.

The pharmacological evaluation of 3-{1-(< strong>cyclopropanesulfonyl strong>piperidin-4-ylmethyl)}-1-(< strong >2,3-dimethoxyphenyl strong>)urea has revealed promising results in preclinical studies. Initial assays have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and inflammation. Additionally, preliminary toxicology studies indicate that the compound exhibits favorable safety profiles at therapeutic doses. These findings suggest that further development of this molecule could lead to a novel therapeutic agent with significant clinical benefits.

The future direction of research on 3-{1-(< strong>cyclopropanesulfonyl strong>piperidin-4-ylmethyl)}-1-(< strong >2,3-dimethoxyphenyl strong>)urea will focus on optimizing its chemical structure for improved pharmacokinetic properties and exploring its potential applications in clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to advance this compound towards regulatory approval and commercialization. Additionally, computational modeling and molecular dynamics simulations will be employed to gain deeper insights into its mechanism of action and interactions with biological targets.

In conclusion, 3-{1-(< strong>cyclopropanesulfonyl strong>piperidin-4-ylmethyl)}-1-(< strong >2,3-dimethoxyphenyl strong>)urea (CAS No: < strong >1235052-52-4 strong>) represents a promising lead compound in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in the development of novel therapeutic agents. Continued research efforts will be crucial to unlock its full potential and bring new treatments to patients worldwide.